Cas no 1849840-03-4 (2-Ethoxy-3-methoxypentan-1-amine)

• Product Name: 2-Ethoxy-3-methoxypentan-1-amine
• CAS No: 1849840-03-4
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 6275451
• PubChem ID: 165849326
• Update Time: 2025-07-23

2-Ethoxy-3-methoxypentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1849840-03-4
• EN300-1294229
• 2-ethoxy-3-methoxypentan-1-amine
• 2-Ethoxy-3-methoxypentan-1-amine

• Inchi： 1S/C8H19NO2/c1-4-7(10-3)8(6-9)11-5-2/h7-8H,4-6,9H2,1-3H3
• InChI Key： FYMLNQPHIVXLLU-UHFFFAOYSA-N
• SMILES： O(CC)C(CN)C(CC)OC

Computed Properties

• Exact Mass: 161.141578849g/mol
• Monoisotopic Mass: 161.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 88.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-Ethoxy-3-methoxypentan-1-amine

Professional Introduction to 2-Ethoxy-3-methoxypentan-1-amine (CAS No. 1849840-03-4)

2-Ethoxy-3-methoxypentan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1849840-03-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound, featuring a pentan-1-amine backbone substituted with ethoxy and methoxy groups, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-Ethoxy-3-methoxypentan-1-amine consists of a five-carbon chain with an amine functional group at the terminal carbon, an ethoxy group at the second carbon, and a methoxy group at the third carbon. This specific arrangement imparts distinct reactivity and solubility characteristics, making it a versatile building block for medicinal chemists. The presence of both ethoxy and methoxy substituents enhances its utility in constructing more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, the demand for high-quality intermediates like 2-Ethoxy-3-methoxypentan-1-amine has surged due to advancements in drug discovery technologies. Pharmaceutical companies and academic research institutions increasingly rely on such compounds to streamline synthetic pathways and improve yields in the production of active pharmaceutical ingredients (APIs). The compound’s compatibility with various catalytic systems and its ability to undergo multiple functionalization reactions make it an indispensable tool in modern synthetic chemistry.

One of the most compelling applications of 2-Ethoxy-3-methoxypentan-1-amine is in the synthesis of bioactive peptides and peptidomimetics. Peptides have long been recognized for their therapeutic potential, but their clinical development has been hampered by issues such as poor bioavailability and rapid degradation. By incorporating 2-Ethoxy-3-methoxypentan-1-amine into peptide-like structures, researchers can enhance stability and improve pharmacokinetic profiles. Recent studies have demonstrated its effectiveness in creating peptidomimetics with enhanced binding affinity to target proteins, opening new avenues for treating diseases such as cancer, inflammation, and neurodegenerative disorders.

The role of 2-Ethoxy-3-methoxypentan-1-amine extends beyond peptide chemistry. It has also been explored as a precursor in the synthesis of small molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes play crucial roles in numerous biological pathways, and inhibiting their activity can lead to therapeutic benefits. For instance, researchers have utilized derivatives of 2-Ethoxy-3-methoxypentan-1-amine to develop inhibitors of kinases and phosphodiesterases, which are implicated in various diseases. The compound’s ability to serve as a scaffold for structure-based drug design has been particularly valuable in this context.

Advances in computational chemistry have further enhanced the utility of 2-Ethoxy-3-methoxypentan-1-amine. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets with high precision. By integrating these predictions with experimental data, scientists can optimize synthetic routes and identify promising lead compounds more efficiently. This interdisciplinary approach has accelerated the drug discovery process significantly.

The synthesis of 2-Ethoxy-3-methoxypentan-1-am ine itself is another area where innovation has been notable. Modern synthetic methodologies have enabled more efficient and sustainable production processes. For example, catalytic hydrogenation techniques have been refined to produce this compound with higher yields while minimizing waste. Such improvements align with global efforts to promote green chemistry principles, ensuring that pharmaceutical intermediates are synthesized responsibly.

Future research directions involving 2-Ethoxy -3-methoxypentan -1 -amine are likely to focus on expanding its applications in drug discovery and material science. As our understanding of biological systems grows, so does the need for sophisticated molecular tools like this compound. Its versatility makes it a candidate for use in developing new classes of drugs targeting emerging diseases as well as existing ones where current treatments are suboptimal.

In conclusion, 2 - Eth oxy - 3 - meth ox ypentan - 1 - am ine ( CAS No . 1849840 - 03 - 4 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , combined with its broad applicability , make it an essential component in both academic research and industrial drug development . As scientific methodologies continue to evolve , compounds like this will play an increasingly critical role in addressing complex medical challenges worldwide .